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Compound of Interest

Compound Name: C13-113-tri-tail

Cat. No.: B11935263 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical procedures for the proper disposal of

C13-113-tri-tail (CAS: 1381861-86-4), an ionizable lipid molecule used in laboratory research

for formulating Lipid Nanoparticles (LNPs).[1][2][3] Adherence to these guidelines is critical for

ensuring personnel safety and environmental compliance.

Immediate Safety Concerns & Chemical Properties
While a comprehensive Safety Data Sheet (SDS) for C13-113-tri-tail is not publicly available,

its structural components—an amino alcohol head group and long hydrophobic carbon tails—

suggest it should be handled as a potentially hazardous chemical.[1][2] Shipped as a non-

hazardous chemical under ambient temperatures, its stability is sufficient for ordinary shipping

times. However, proper laboratory precautions are essential.

Key Safety Actions:

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including

safety goggles, a lab coat, and chemical-resistant gloves.

Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any aerosols. Prevent direct contact with

skin and eyes.

Spill Response: In case of a spill, isolate the area. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste
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disposal.

A summary of relevant physical and chemical data for C13-113-tri-tail is provided below.

Property Value Source

CAS Number 1381861-86-4

Chemical Formula C44H93N3O3

Molecular Weight 712.25 g/mol

Appearance
Not specified (handle as a

potential solid or viscous liquid)

Solubility Soluble in DMSO

Storage
Short-term: 0-4°C; Long-term:

-20°C. Keep dry and dark.

Step-by-Step Disposal Procedure
All chemical waste must be managed in a safe, compliant, and environmentally sound manner

from the point of generation to final disposal. The following steps outline the required disposal

protocol for C13-113-tri-tail and associated waste.

Step 1: Waste Identification and Segregation

Identify Waste Stream: All materials contaminated with C13-113-tri-tail, including unused

neat compound, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup

materials, must be treated as hazardous chemical waste.

Segregate Waste: Do not mix C13-113-tri-tail waste with other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EH&S) office.

Specifically, keep it separate from:

Acids and bases.

Oxidizing and reducing agents.
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Aqueous and non-aqueous wastes, unless the waste is already in solution.

Step 2: Containerization

Select Appropriate Containers: Use only compatible, leak-proof containers for waste

collection, preferably the original container if it is in good condition. For solutions, plastic

containers are often preferred. Ensure containers have secure, tight-fitting lids.

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary container (e.g., a tub or tray) to contain any potential leaks. The

secondary container must be able to hold at least the volume of the largest primary

container.

Headspace: Leave at least one inch of headspace in liquid waste containers to allow for

expansion and prevent rupture.

Step 3: Labeling

Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop

of waste is added.

Complete Information: The label must be filled out completely and accurately, including:

The words "Hazardous Waste."

Full chemical name: "C13-113-tri-tail".

All components of any mixture, including solvents and their approximate percentages.

The date accumulation started.

The specific hazards (e.g., Irritant, Environmental Hazard).

Step 4: Accumulation and Storage

Designated Area: Store the waste in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation. Do not move waste between different rooms for storage.
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Keep Containers Closed: Waste containers must remain tightly closed at all times, except

when adding waste.

Storage Limits: Do not exceed the maximum volume limits for an SAA, which is typically 55

gallons for total hazardous waste or one quart for acutely toxic waste.

Step 5: Request for Disposal

Schedule Pickup: Once the waste container is nearly full (e.g., 75% capacity) or has been

accumulating for a set period (e.g., 6-12 months, per institutional policy), submit a request for

pickup to your institution's EH&S department.

Do Not Transport: Laboratory personnel should never transport hazardous waste to a central

storage facility. This must be done by trained EH&S staff.

Experimental Protocol: Decontamination of
Glassware
This protocol details the procedure for decontaminating glassware that has come into contact

with C13-113-tri-tail.

Methodology:

Initial Rinse: Under a fume hood, perform a preliminary rinse of the glassware with a suitable

solvent in which C13-113-tri-tail is soluble (e.g., ethanol or DMSO). This initial rinseate must

be collected and disposed of as hazardous liquid waste.

Triple Rinse: Rinse the glassware three times with the chosen solvent. Each rinse volume

should be approximately 10% of the container's volume. Collect all rinsate in the designated

hazardous waste container.

Washing: After the solvent rinse, the glassware can be washed with laboratory detergent and

water.

Final Rinse: Perform a final rinse with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven as appropriate.
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Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of C13-113-tri-tail
waste.
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C13-113-tri-tail Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. peg.bocsci.com [peg.bocsci.com]

3. C13-113-tri-tail | CAS:1381861-86-4 | AxisPharm [axispharm.com]

To cite this document: BenchChem. [Essential Disposal Protocol for C13-113-tri-tail].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11935263#c13-113-tri-tail-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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